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Authoritative Application Notes and Protocols for Researchers, Scientists, and Drug

Development Professionals

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on how to efficiently download sequence data from the primary

Medicago truncatula databases. These protocols and application notes detail the necessary

steps to access a wealth of genomic, transcriptomic, and proteomic information critical for

advancing research in legume biology, crop improvement, and drug discovery.

Overview of Primary Data Repositories
Medicago truncatula, a model legume species, has its genomic and related data housed in

several key public databases. Each repository offers unique tools and data organization,

catering to different research needs. The primary portals for accessing this data are:

The Medicago Analysis Portal: An integrated resource that combines data from the Legume

Information System (LIS) and resources formerly hosted by the Noble Research Institute. It
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serves as a central hub for genetic and genomic data.

J. Craig Venter Institute (JCVI) Medicago truncatula Genome Database: A long-standing

resource providing access to various genome assemblies and annotations.

EnsemblPlants: A comprehensive resource for plant genomics, offering powerful tools for

data visualization, comparison, and bulk download.

Phytozome: The Joint Genome Institute's (JGI) plant comparative genomics portal, which

provides access to a wide range of plant genomes and tools for their analysis.

Comparative Overview of Major Genome
Assemblies and Annotations
Researchers should be aware of the different versions of the Medicago truncatula genome

assembly and annotation, as the choice of version can impact the interpretation of results. The

table below summarizes key metrics for some of the most commonly used versions available

across the different portals.

Metric JCVI Mt4.0v2[1]
EnsemblPlants

MtrunA17r5.0-ANR
Phytozome Mt4.0v1

Assembly Version Mt4.0 MtrunA17r5.0-ANR Mt4.0

Annotation Version Mt4.0v2
INRA/CNRS

Annotation
Mt4.0v1

Total Genome Size ~390 Mb 429.7 Mb 411.8 Mb

Number of

Chromosomes
8[2] 8 8

Number of Gene Loci 50,376[1] 50,547 50,894

- Protein-coding
~32,000 (High

Confidence)[1]
44,450 Not specified

- Non-coding Not specified 6,097 Not specified

Data Source JCVI[1] INRA/CNRS[2] JGI
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Experimental Protocols for Data Download
The following protocols provide step-by-step instructions for downloading various types of

sequence data from the primary Medicago truncatula databases.

Protocol 1: Bulk Download from the Medicago Analysis
Portal (Legume Information System)
The Medicago Analysis Portal provides access to a centralized "Data Store" for bulk downloads

of genome assemblies, annotations, and other datasets.

Methodology:

Navigate to the Medicago Analysis Portal.

In the main navigation bar, click on "Download".

This will take you to the Legume Information System "Data Store" for Medicago.

The data is organized by species (Medicago truncatula) and then by data type (e.g.,

'genomes', 'annotations').

Click on the desired data type folder to expand its contents.

Within each folder, datasets are further organized by genome assembly version or

annotation name.

Identify the desired file(s) for download. Commonly used file formats include:

FASTA (.fasta or .fa): For genomic DNA, cDNA, or protein sequences.

GFF3 (.gff3): For genome annotation information.

Click on the file name to initiate the download.

Protocol 2: Downloading Data from EnsemblPlants
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EnsemblPlants offers a user-friendly interface for downloading a wide variety of sequence and

annotation data.

Methodology:

Go to the EnsemblPlants website.

In the "Search for a species" box, type "Medicago truncatula" and select the appropriate

result.

On the Medicago truncatula species page, you have several options for data download:

For whole-genome data: Click on "Download DNA sequence (FASTA)" to download the

entire genome assembly.

For gene sets and annotations: Click on "Download genes, cDNAs, ncRNA, proteins -

FASTA / GFF3". This will take you to the FTP download directory for the current release.

Alternatively, for more customized downloads, use the "Export data" feature available on

many pages (e.g., when viewing a specific gene or genomic region).

Navigate to a gene of interest or a specific genomic location.

On the left-hand menu, click on "Export data".

Select the desired data type (e.g., "Genomic", "cDNA", "Protein"), output format (e.g.,

FASTA, GFF3), and compression.

Click "Next" and then "Save as File" to download the data.

Protocol 3: Accessing Data from Phytozome
Phytozome provides a centralized download location for all data associated with a specific

genome version.

Methodology:

Access the Phytozome portal.
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In the "Organism" search bar, type "Medicago truncatula" and select the desired genome

assembly version (e.g., Mt4.0v1).

On the Medicago truncatula genome page, click on the "Download" tab.

This will take you to a page with a list of all available files for that genome version.

The files are organized by data type, including:

Assembly: Genomic DNA sequences (masked and unmasked).

Annotation: Gene and transcript sequences (CDS, cDNA, protein) in FASTA format, and

annotation information in GFF3 format.

Click on the desired file name to begin the download. Files are typically provided in a

compressed format (e.g., .gz).

Visualization of Data Download Workflows
The following diagrams illustrate the logical flow for accessing and downloading sequence data

from the primary Medicago truncatula databases.
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Identify Research Question

Select Appropriate Database
(Medicago Analysis Portal, EnsemblPlants, Phytozome, etc.)

Navigate to Medicago truncatula Data

Select Data Type
(Genome, Genes, Proteins, etc.)

Choose Download Format
(FASTA, GFF3, etc.)

Download Data

Perform Downstream Analysis

Click to download full resolution via product page

Caption: Generalized workflow for acquiring sequence data.
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Go to Medicago Analysis Portal

Click 'Download'

Browse Data Store by
Species and Data Type

Select Specific File
(e.g., genome.fasta.gz)

Download File

Click to download full resolution via product page

Caption: Workflow for the Medicago Analysis Portal.
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Go to EnsemblPlants

Search for 'Medicago truncatula'

Navigate to Species Page

Choose Download Option
(Bulk FTP or Export Data)

Select Data Type and Format

Download Data

 

Go to Phytozome

Search for 'Medicago truncatula'

Select Genome Assembly Version

Click 'Download' Tab

Select Desired Data File

Download File

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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